Cas no 1239662-46-4 (Deshydroxy-chloro Tedizolid)
Deshydroxy-chloro Tedizolid Chemical and Physical Properties
Names and Identifiers
-
- (5R)-5-(chloromethyl)-3-[3-fluoro-4-[6-(2-methyltetrazol-5-yl)pyridin-3-yl]phenyl]-1,3-oxazolidin-2-one
- 5-(Chloromethyl)-3-[3-fluoro-4-[6-(2-methyltetrazol-5-yl)pyridin-3-yl]phenyl]-1,3-oxazolidin-2-one
- Deshydroxy-chloro Tedizolid
-
- Inchi: 1S/C17H14ClFN6O2/c1-24-22-16(21-23-24)15-5-2-10(8-20-15)13-4-3-11(6-14(13)19)25-9-12(7-18)27-17(25)26/h2-6,8,12H,7,9H2,1H3
- InChI Key: XBEWJWSQISOVRV-UHFFFAOYSA-N
- SMILES: ClCC1CN(C(=O)O1)C1C=CC(C2C=NC(C3N=NN(C)N=3)=CC=2)=C(C=1)F
Computed Properties
- Exact Mass: 388.08508g/mol
- Monoisotopic Mass: 388.08508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 86
- Molecular Weight: 388.8g/mol
Experimental Properties
- Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: NA
- Boiling Point: 601.9±65.0 °C at 760 mmHg
- Flash Point: 317.8±34.3 °C
- Solubility: Insuluble (6.2E-3 g/L) (25 ºC),
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
Deshydroxy-chloro Tedizolid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:(BD629223)
Deshydroxy-chloro Tedizolid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D291070-1mg |
Deshydroxy-chloro Tedizolid |
1239662-46-4 | 1mg |
$110.00 | 2023-05-18 | ||
| TRC | D291070-5mg |
Deshydroxy-chloro Tedizolid |
1239662-46-4 | 5mg |
$207.00 | 2023-05-18 | ||
| TRC | D291070-10mg |
Deshydroxy-chloro Tedizolid |
1239662-46-4 | 10mg |
$391.00 | 2023-05-18 | ||
| TRC | D291070-25mg |
Deshydroxy-chloro Tedizolid |
1239662-46-4 | 25mg |
$856.00 | 2023-05-18 | ||
| TRC | D291070-50mg |
Deshydroxy-chloro Tedizolid |
1239662-46-4 | 50mg |
$1642.00 | 2023-05-18 | ||
| TRC | D291070-100mg |
Deshydroxy-chloro Tedizolid |
1239662-46-4 | 100mg |
$ 3000.00 | 2023-09-08 |
Deshydroxy-chloro Tedizolid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Deshydroxy-chloro Tedizolid
Introduction to Deshydroxy-chloro Tedizolid (CAS No. 1239662-46-4)
Deshydroxy-chloro Tedizolid (CAS No. 1239662-46-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of Tedizolid, an oxazolidinone antibiotic known for its potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The structural modification of removing a hydroxyl group and introducing a chlorine atom has led to unique pharmacological properties that are currently being explored for potential therapeutic applications.
The chemical structure of Deshydroxy-chloro Tedizolid is characterized by its oxazolidinone core, which is a key feature responsible for its antibacterial activity. The removal of the hydroxyl group and the addition of a chlorine atom have been hypothesized to enhance the compound's stability and improve its pharmacokinetic properties. These modifications may also influence the compound's binding affinity to bacterial ribosomes, potentially leading to enhanced efficacy against resistant strains.
Recent studies have shown that Deshydroxy-chloro Tedizolid exhibits promising in vitro activity against a wide range of Gram-positive bacteria, including MRSA, vancomycin-resistant Enterococci (VRE), and other multidrug-resistant pathogens. This broad-spectrum activity makes it a potential candidate for the treatment of serious infections where conventional antibiotics are ineffective or have limited efficacy.
In addition to its antibacterial properties, Deshydroxy-chloro Tedizolid has been evaluated for its safety profile in preclinical studies. These studies have demonstrated that the compound has low toxicity and favorable pharmacokinetic properties, suggesting that it may be suitable for further development as a therapeutic agent. The compound's low potential for drug-drug interactions and minimal side effects are also noteworthy advantages.
The mechanism of action of Deshydroxy-chloro Tedizolid is similar to that of other oxazolidinones, primarily targeting the 50S ribosomal subunit of bacteria. By inhibiting protein synthesis, the compound effectively prevents bacterial growth and replication. However, the structural modifications in Deshydroxy-chloro Tedizolid may enhance its ability to penetrate bacterial cell walls and increase its binding affinity to the ribosomal target, thereby improving its overall efficacy.
Clinical trials are currently underway to evaluate the safety and efficacy of Deshydroxy-chloro Tedizolid in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic parameters. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.
The development of new antibiotics like Deshydroxy-chloro Tedizolid is crucial in addressing the growing global challenge of antibiotic resistance. With the increasing prevalence of multidrug-resistant bacteria, there is an urgent need for novel therapeutic options that can effectively combat these pathogens. The unique structural features and promising preclinical data of Deshydroxy-chloro Tedizolid make it a promising candidate in this effort.
In conclusion, Deshydroxy-chloro Tedizolid (CAS No. 1239662-46-4) represents a significant advancement in the field of antimicrobial research. Its structural modifications have led to enhanced stability and improved pharmacological properties, making it a potential candidate for treating serious infections caused by multidrug-resistant bacteria. Ongoing clinical trials will provide further insights into its safety and efficacy, paving the way for potential future use in clinical practice.
1239662-46-4 (Deshydroxy-chloro Tedizolid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)